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Compound of Interest

Compound Name: 4-Hydroxybenzaldehyde

Cat. No.: B117250 Get Quote

Essential Safety and Handling of 4-
Hydroxybenzaldehyde
This guide provides critical safety and logistical information for the handling and disposal of 4-
Hydroxybenzaldehyde, tailored for researchers, scientists, and drug development

professionals. Following these procedures is essential for ensuring laboratory safety and

minimizing exposure risks.

4-Hydroxybenzaldehyde is a compound that requires careful handling due to its potential

health hazards. It is known to cause serious eye irritation and skin irritation.[1][2][3][4] In

powder form, it may also cause respiratory irritation if inhaled.[4][5][6][7] Therefore, the use of

appropriate personal protective equipment (PPE) and adherence to proper handling protocols

are mandatory.

Personal Protective Equipment (PPE)
The minimum required PPE for handling 4-Hydroxybenzaldehyde is outlined below. All

equipment should be inspected for integrity before use.
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PPE Category Minimum Requirement
Specifications and Best
Practices

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

For operations with a high risk

of splashing, a face shield

should also be worn.[8] Eye

protection must comply with

OSHA 29 CFR 1910.133 or

European Standard EN166.[1]

Hand Protection Chemical-resistant gloves.

Nitrile or neoprene gloves are

recommended and should be

tested according to EN 374.[5]

[8] Breakthrough times can be

affected by temperature and

material thickness, so it is

advisable to consult the glove

manufacturer for specific

chemical resistance data.[5]

Skin and Body Protection Laboratory coat.

Wear a lab coat or other

appropriate protective clothing

to prevent skin exposure.[1][8]

Respiratory Protection
Not typically required in well-

ventilated areas.

If dust is generated or

ventilation is inadequate, a

NIOSH-approved respirator

(such as an N95 dust mask) is

required.[7][8]

Quantitative Data Summary
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Property Value Source

log Pow (Octanol/Water

Partition Coefficient)
1.3 (at 23 °C, pH 6-6.7)

Melting Point 112 - 116 °C

Toxicity to Daphnia magna

(Water flea)
EC50: 41.1 mg/L (48 h) [9]

Toxicity to Pseudokirchneriella

subcapitata (Green algae)
ErC50: 37.93 mg/L (72 h) [9]

Operational Plan: Step-by-Step Handling
Procedures
A systematic workflow is crucial for minimizing exposure and preventing contamination. All

handling of 4-Hydroxybenzaldehyde, especially weighing and preparing solutions, should be

performed in a designated area, preferably within a chemical fume hood.[8]

Experimental Protocol: General Weighing and Solution
Preparation

Preparation:

Ensure work is conducted in a well-ventilated area, such as a chemical fume hood, to

minimize inhalation exposure.[2][8]

Confirm that an eyewash station and safety shower are readily accessible.[1]

Don all required personal protective equipment as detailed in the table above.

Weighing:

Use a clean, dedicated spatula and weigh boat.

Handle the solid material carefully to minimize the generation of dust.[8]
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Close the container tightly after use.[3][4][7]

Solution Preparation:

Slowly add the weighed 4-Hydroxybenzaldehyde to the solvent to avoid splashing.

If heating is required, do so under controlled conditions and with adequate ventilation.

Keep the container closed when not in use.

Clean-up:

Clean all spills immediately.[2] For a dry spill, carefully sweep or shovel the material into a

suitable container for disposal, avoiding dust creation.[1][7]

Wipe down the work surface and any contaminated equipment with an appropriate solvent

and then soap and water.

Wash hands thoroughly with soap and water after handling is complete.[2][5][6]

Disposal Plan
All waste containing 4-Hydroxybenzaldehyde must be treated as hazardous waste.[1][3]

Waste Segregation:

Do not mix with other waste streams.[9] Keep waste in its original container if possible.[9]

Solid Waste:

Collect any solid waste, including contaminated weigh boats, paper towels, and gloves, in

a clearly labeled, sealed container.[7]

Liquid Waste:

Collect all liquid waste containing 4-Hydroxybenzaldehyde in a sealed, properly labeled

container designated for organic waste.

Container Disposal:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13580~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2023:07:29~~4-Hydroxybenzaldehyde~~
https://www.lobachemie.com/lab-chemical-msds/MSDS-4HYDROXYBENZALDEHYDE-CASNO-123-08-4109D-EN.aspx
https://westliberty.edu/health-and-safety/files/2010/02/4-Hydroxybenzaldehyde.pdf
https://www.benchchem.com/product/b117250?utm_src=pdf-body
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/107110-SDS-EN.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1358014&productDescription=4-HYDROXYBENZALDEHYDE+98%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://westliberty.edu/health-and-safety/files/2010/02/4-Hydroxybenzaldehyde.pdf
https://www.dcfinechemicals.com/catalogo/Hojas%20de%20seguridad%20(EN)/107110-SDS-EN.pdf
https://www.carlroth.com/medias/SDB-3870-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTIyNzZ8YXBwbGljYXRpb24vcGRmfGFEZzJMMmhsWmk4NU1UZ3lNalkzTmpBMU1ESXlMMU5FUWw4ek9EY3dYMGRDWDBWT0xuQmtaZ3xiMDFmODkwY2VjYzU1YjcyM2E0NWIxZjk0MmM1MzFiNjg5YTkzZWNmMDE0OWNiMjM5N2M5ZWZhNDEyODQxODM2
https://www.carlroth.com/medias/SDB-3870-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTg2OTN8YXBwbGljYXRpb24vcGRmfGFHRmtMMmhtTmk4NU1UZ3lNalkzT0RNME16azRMMU5FUWw4ek9EY3dYMGxGWDBWT0xuQmtaZ3xiZDhiODU2NjM2MGMyZTgzY2NkNDNhODBjZmQ1MDUzODZmMzFkY2ZiNjBkYmM5MTNkZDMzMDJhYmRkYWZjNjkw
https://www.benchchem.com/product/b117250?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA1358014&productDescription=4-HYDROXYBENZALDEHYDE+98%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13580~~PDF~~MTR~~CGV4~~EN~~2025-09-17%2023:07:29~~4-Hydroxybenzaldehyde~~
https://www.orgchemboulder.com/SDS/4-hydroxybenzaldehyde;%20123-08-0.pdf
https://www.orgchemboulder.com/SDS/4-hydroxybenzaldehyde;%20123-08-0.pdf
https://westliberty.edu/health-and-safety/files/2010/02/4-Hydroxybenzaldehyde.pdf
https://www.benchchem.com/product/b117250?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b117250?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handle uncleaned, empty containers in the same manner as the product itself.[9]

Final Disposal:

Dispose of all waste through a licensed professional waste disposal service, in

accordance with all local, regional, and national regulations.[1][7][9] Do not allow the

product to enter drains or the environment.[7][9]

Workflow for Handling 4-Hydroxybenzaldehyde
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Workflow for Safe Handling of 4-Hydroxybenzaldehyde

1. Preparation

2. Handling (in Fume Hood)

3. Clean-up & Decontamination

4. Waste Disposal

Verify Fume Hood Operation

Locate Safety Shower & Eyewash

Don Required PPE:
- Safety Goggles

- Lab Coat
- Chemical-Resistant Gloves

Weigh Solid Carefully
(Minimize Dust)

Proceed to Handling

Prepare Solution

Clean Spills Immediately

After Experiment

Segregate Waste
(Solid & Liquid)

Generate Waste

Wipe Down Work Area

Remove PPE

Wash Hands Thoroughly

Contaminated Items

Label Hazardous Waste Containers

Store Securely for Pickup

Arrange Professional Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 4-Hydroxybenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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